Cas no 83164-82-3 (2-(3-Bromophenoxy)pyridine-3-carboxylic Acid)

• Product Name: 2-(3-Bromophenoxy)pyridine-3-carboxylic Acid
• CAS No: 83164-82-3
• MF: C₁₂H₈BrNO₃
• MW: 294.10082244873
• CID: 4205373
• PubChem ID: 12849334
• Update Time: 2025-06-12

2-(3-Bromophenoxy)pyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-(3-bromophenoxy)-
• 2-(3-bromophenoxy)pyridine-3-carboxylic acid
• 2-(3-bromophenoxy)pyridine-3-carboxylicacid
• EN300-39937
• Z71177288
• SCHEMBL10970875
• AKOS000144154
• 83164-82-3
• 2-(3-bromophenoxy)nicotinic acid
• 2-(3-Bromophenoxy)pyridine-3-carboxylic Acid

• Inchi： 1S/C12H8BrNO3/c13-8-3-1-4-9(7-8)17-11-10(12(15)16)5-2-6-14-11/h1-7H,(H,15,16)
• InChI Key： AIXPNVONZCQENB-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=CC(Br)=C2)=NC=CC=C1C(O)=O

Computed Properties

• Exact Mass: 292.96876Da
• Monoisotopic Mass: 292.96876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 167-169 °C
• Boiling Point: 413.0±40.0 °C at 760 mmHg
• Flash Point: 203.6±27.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(3-Bromophenoxy)pyridine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(3-Bromophenoxy)pyridine-3-carboxylic Acid

Comprehensive Analysis of 2-(3-Bromophenoxy)pyridine-3-carboxylic Acid (CAS No. 83164-82-3)

In the realm of fine chemicals and pharmaceutical intermediates, 2-(3-Bromophenoxy)pyridine-3-carboxylic Acid (CAS No. 83164-82-3) stands out as a versatile compound with significant applications. This brominated pyridine derivative is increasingly sought after in research and industrial settings due to its unique structural properties and reactivity. Its molecular formula, C₁₂H₈BrNO₃, highlights the presence of a 3-bromophenoxy group attached to a pyridine-3-carboxylic acid moiety, making it a valuable building block in organic synthesis.

The compound's CAS number 83164-82-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Researchers often explore its potential in drug discovery, particularly in designing kinase inhibitors or metal-chelating agents, aligning with trends in personalized medicine and targeted therapies. Recent studies also investigate its role in agrochemical development, addressing global demands for sustainable crop protection solutions.

From a synthetic chemistry perspective, the bromine substituent at the 3-position of the phenoxy group offers strategic advantages. It facilitates cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), a hot topic in green chemistry forums. This reactivity aligns with industry shifts toward atom-efficient methodologies, as highlighted in recent American Chemical Society (ACS) publications. The compound's carboxylic acid functionality further enables diverse derivatization, including amide formation or esterification, meeting needs for high-value specialty chemicals.

Analytical characterization of 2-(3-Bromophenoxy)pyridine-3-carboxylic Acid typically involves HPLC, NMR (notably ¹H and ¹³C), and mass spectrometry—techniques frequently searched by quality control professionals. The compound's chromatographic behavior and spectral fingerprints are well-documented, supporting its identification in complex matrices. Such data is crucial for laboratories implementing ICH Q2-compliant methods, a trending compliance requirement in pharmaceutical manufacturing.

Storage and handling recommendations emphasize stability under inert atmospheres at controlled temperatures, reflecting best practices for oxygen-sensitive compounds. These protocols resonate with EHS (Environment, Health, and Safety) guidelines increasingly prioritized in chemical procurement queries. While not classified as hazardous under major regulatory frameworks, proper personal protective equipment (PPE) remains advisable during manipulation, consistent with general laboratory safety principles.

Market intelligence indicates growing interest in CAS 83164-82-3 from Asia-Pacific research hubs, coinciding with regional investments in small molecule therapeutics. Suppliers frequently list it under categories like pharmaceutical intermediates or heterocyclic building blocks, keywords dominating B2B chemical platform searches. Its pricing dynamics reflect specialty chemical trends rather than commodity fluctuations, appealing to buyers seeking long-term supply stability.

In conclusion, 2-(3-Bromophenoxy)pyridine-3-carboxylic Acid exemplifies the intersection of structural complexity and functional adaptability in modern chemistry. Its relevance spans medicinal chemistry, material science, and catalysis research—domains consistently ranking high in academic search volumes. As synthetic methodologies evolve and structure-activity relationship (SAR) studies advance, this compound's scientific and commercial significance will likely expand further.